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Compound of Interest

Compound Name: Ptp1B-IN-17

Cat. No.: B15581816

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals regarding the proper handling and disposal of the protein
tyrosine phosphatase 1B (PTP1B) inhibitor, Ptp1B-IN-17. Adherence to these procedures is
vital for ensuring laboratory safety and regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for a compound explicitly named "Ptp1B-IN-17"
was not located in public databases. The following disposal procedures are based on general
best practices for handling chemical waste in a laboratory setting. It is imperative to consult
your institution's Environmental Health and Safety (EHS) department for specific guidance and
to review the SDS for the specific PTP1B inhibitor you are using, which may be supplied by the
manufacturer under a different name.

General Chemical Properties of PTP1B Inhibitors

The following table summarizes typical quantitative data for small molecule PTP1B inhibitors.
This data is provided for illustrative purposes and may not represent the exact properties of
Ptp1B-IN-17.
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Example Value (for similar
Property . Notes
PTP1B Inhibitors)

) ~741.45 g/mol (for CAS Varies significantly between
Molecular Weight _ S
765317-72-4) different inhibitor compounds.
Solid, often a white or off-white
Form
powder.
Soluble in DMSO (e.g., 100
N Check the manufacturer's data
Solubility mg/mL), and to a lesser extent S
) sheet for the specific inhibitor.
in ethanol (e.g., 5 mg/mL).[1]
] Should be stored protected
Storage Temperature Typically -20°C.[1]

from light.

The half-maximal inhibitory
50 nM (for PTP1B-IN-2); 4 uM o
ICso concentration is a measure of
(for CAS 765317-72-4).[1][2] o
potency and varies widely.

Stable for months at —80°C
when stored correctly. Avoid

Stabilit
Y repeated freeze-thaw cycles.

[3]

Step-by-Step Disposal Protocol for Ptp1B-IN-17

The proper disposal of Ptp1B-IN-17, like any other laboratory chemical, must be handled as
hazardous waste unless explicitly determined otherwise by an EHS professional. Improper
disposal can lead to environmental contamination and significant legal penalties.[4][5]

Waste Identification and Segregation

e Hazardous Waste Determination: Treat all unused Ptp1B-IN-17, contaminated materials,
and solutions containing the inhibitor as hazardous chemical waste.

e Segregation: Do not mix Ptp1B-IN-17 waste with other waste streams unless instructed to
do so by your EHS department. Keep it separate from:

o Acids and bases.
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Oxidizers.

[e]

o

Aqueous and non-aqueous waste (unless it is in a solvent solution).

Biohazardous waste.

[¢]

[¢]

Regular trash or sewer systems. Disposal down the drain is strictly prohibited.[4][5]

Containerization and Labeling

o Primary Container: Collect waste in a container that is chemically compatible with the
substance and any solvents used (e.g., a high-density polyethylene bottle for DMSO
solutions). The container must be in good condition with a secure, leak-proof screw cap.[6]

e Labeling: This is a critical step for safety and compliance. Each waste container must be
clearly labeled with:

[¢]

The words "Hazardous Waste".

o The full chemical name: "Ptp1B-IN-17" and any other chemical constituents in the waste
(e.g., Dimethyl Sulfoxide, Methanol).

o The approximate concentration or percentage of each component.
o The date when waste was first added to the container.

o The name of the principal investigator and the laboratory location (building and room
number).

Storage and Accumulation

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
must be at or near the point of generation and under the control of laboratory personnel.[5][6]

e Secondary Containment: Place the waste container in a secondary containment bin or tray to
prevent spills from spreading.
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o Storage Conditions: Keep the container closed at all times, except when adding waste.[6]
Store in a well-ventilated area, away from heat sources or incompatible chemicals.

e Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA. For
acutely toxic (P-listed) wastes, the limit is one quart.[5]

Arranging for Disposal

o Contact EHS: Once the waste container is full or has been in storage for the maximum
allowed time (typically six to twelve months, depending on regulations), contact your
institution's EHS department to schedule a waste pickup.[4][5][7]

o Documentation: Complete any required waste pickup forms or online requests accurately,
providing all necessary information about the waste composition.

Mandatory Visualization
PTP1B's Role in Insulin Signaling

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of the insulin signaling
pathway. By dephosphorylating the insulin receptor (IR) and its substrates (like IRS-1), PTP1B
attenuates the downstream signals that lead to glucose uptake.[4][6][8] Ptp1B-IN-17, as an
inhibitor, is designed to block this action, thereby enhancing insulin sensitivity.

PIp1B-IN-17
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15581816?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/mm/539741
https://www.medchemexpress.com/PTP1B-IN-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4339617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4339617/
https://portlandpress.com/bioscirep/article/41/11/BSR20211994/230148/Recent-advances-in-PTP1B-signaling-in-metabolism
https://pmc.ncbi.nlm.nih.gov/articles/PMC10850974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10850974/
https://www.researchgate.net/figure/Role-of-PTP1B-in-the-insulin-signaling-cascade-Binding-of-Insulin-receptor-substrates_fig1_383558784
https://diabetesjournals.org/diabetes/article/59/3/588/14020/Inhibition-of-PTP1B-Restores-IRS1-Mediated-Hepatic
https://pmc.ncbi.nlm.nih.gov/articles/PMC2917533/
https://www.benchchem.com/product/b15581816#ptp1b-in-17-proper-disposal-procedures
https://www.benchchem.com/product/b15581816#ptp1b-in-17-proper-disposal-procedures
https://www.benchchem.com/product/b15581816#ptp1b-in-17-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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